Cas no 130552-90-8 (N-Benzylidenebenzenesulfonamide)

• Product Name: N-Benzylidenebenzenesulfonamide
• CAS No: 130552-90-8
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 2624987
• PubChem ID: 555202
• Update Time: 2025-04-21

N-Benzylidenebenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(E)-Phenylmethylene]benzenesulfonamide
• (E)-N-benzylidenebenzenesulfonaMide
• [N(E)]-N-(Phenylmethylene)benzenesulfonamide
• DB-371397
• N-Benzylidenebenzenesulfonamide
• B2206
• DB-247253
• N-benzylidenebenzene sulfonamide
• W10723
• 13909-34-7
• 628-396-6
• 130552-90-8
• N-(benzylidene)benzenesulfonamide
• N-Benzylidene-benzenesulphonamide

• Inchi： 1S/C13H11NO2S/c15-17(16,13-9-5-2-6-10-13)14-11-12-7-3-1-4-8-12/h1-11H
• InChI Key： MPNRJEPBAYEQBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N=CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 245.051
• Monoisotopic Mass: 245.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.9A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-78 ºC
• Boiling Point: 406.3°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.583
• Solubility: Almost insoluble (0.081 g/l) (25 º C),
• PSA: 54.88000
• LogP: 3.57520

N-Benzylidenebenzenesulfonamide Security Information

• Storage Condition：2-8°C